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Compound of Interest

Compound Name: Hexachloroacetone

Cat. No.: B130050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexachloroacetone (HCA), a colorless liquid organic compound with the formula (Cl₃C)₂CO,

serves as a versatile precursor in the synthesis of various chemical products, including

pesticides.[1] Its high reactivity, stemming from the six chlorine atoms, makes it a valuable

building block for introducing polychlorinated moieties into target molecules. One of the primary

applications of hexachloroacetone in pesticide manufacturing is in the synthesis of

organophosphate insecticides through the Perkow reaction.[1] This document provides detailed

application notes and protocols for the preparation of an organophosphate insecticide using

hexachloroacetone.

Application: Synthesis of an Organophosphate
Insecticide
Hexachloroacetone is a key starting material for the synthesis of 2,2-dichloro-1-

(trichloromethyl)vinyl diethyl phosphate, an enol phosphate with insecticidal properties.[2] The

synthesis is achieved via the Perkow reaction, where hexachloroacetone reacts with a trialkyl

phosphite, such as triethyl phosphite.[1][3]

Experimental Protocol: Synthesis of 2,2-dichloro-1-
(trichloromethyl)vinyl diethyl phosphate
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This protocol describes the synthesis of 2,2-dichloro-1-(trichloromethyl)vinyl diethyl phosphate

from hexachloroacetone and triethyl phosphite.

Materials:

Hexachloroacetone (C₃Cl₆O)

Triethyl phosphite (C₆H₁₅O₃P)

Anhydrous diethyl ether

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry, round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and a dropping funnel, place a solution of hexachloroacetone in anhydrous

diethyl ether.

Addition of Triethyl Phosphite: While stirring the hexachloroacetone solution, add triethyl

phosphite dropwise from the dropping funnel at a rate that maintains a gentle reflux. The

reaction is exothermic.
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Reaction Time and Temperature: After the addition is complete, continue to stir the reaction

mixture at room temperature or with gentle heating to ensure the reaction goes to

completion. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Remove the diethyl ether using a rotary evaporator.

Wash the residue with water to remove any water-soluble impurities.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and dry over anhydrous sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate using a rotary evaporator to obtain the crude product.

Purify the crude product by vacuum distillation to yield 2,2-dichloro-1-(trichloromethyl)vinyl

diethyl phosphate as a colorless oil.

Quantitative Data:

Parameter Value Reference

Product Name

2,2-dichloro-1-

(trichloromethyl)vinyl diethyl

phosphate

[2]

Molecular Formula C₇H₁₀Cl₅O₄P Calculated

Molecular Weight 374.38 g/mol Calculated

Yield

Mediocre (Specific yield not

reported in the provided

search results)

[1][3]
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Mechanism of Action: Acetylcholinesterase
Inhibition
Organophosphate insecticides, including 2,2-dichloro-1-(trichloromethyl)vinyl diethyl

phosphate, exert their toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[4]

AChE is crucial for the proper functioning of the nervous system in both insects and mammals.

[4]

Signaling Pathway:

Normally, the neurotransmitter acetylcholine (ACh) is released at cholinergic synapses to

transmit nerve impulses. AChE rapidly hydrolyzes ACh into choline and acetic acid, terminating

the signal.[4] Organophosphates irreversibly bind to the active site of AChE, leading to its

phosphorylation and inactivation.[4] This results in the accumulation of ACh in the synaptic

cleft, causing continuous stimulation of cholinergic receptors and leading to paralysis and death

of the insect.[4]
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Experimental Workflow for the Synthesis of an Organophosphate Insecticide
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Caption: Experimental workflow for the synthesis of an organophosphate insecticide.
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Mechanism of Action of Organophosphate Insecticides
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Caption: Signaling pathway illustrating acetylcholinesterase inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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